Cas no 2228950-62-5 (1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine)

1,1-Difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine is a fluorinated imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The presence of difluoromethyl and imidazole moieties enhances its reactivity and binding affinity, making it a valuable intermediate for drug discovery. Its structural features, including the electron-withdrawing fluorine atoms and the heterocyclic imidazole ring, contribute to improved metabolic stability and bioavailability. The compound’s unique scaffold allows for selective interactions with biological targets, particularly in enzyme inhibition or receptor modulation. Its synthetic versatility enables further functionalization, supporting the development of novel therapeutic agents. Suitable for research use, it requires careful handling under controlled conditions due to its reactive nature.
1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine structure
2228950-62-5 structure
Product Name:1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine
CAS No:2228950-62-5
MF:C7H11F2N3
MW:175.179147958755
CID:6276840
PubChem ID:165676577
Update Time:2025-05-22

1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine
    • EN300-2006469
    • 2228950-62-5
    • Inchi: 1S/C7H11F2N3/c1-7(10,6(8)9)4-5-11-2-3-12-5/h2-3,6H,4,10H2,1H3,(H,11,12)
    • InChI Key: AEYPUVOTMVYZKW-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC1=NC=CN1)N)F

Computed Properties

  • Exact Mass: 175.09210369g/mol
  • Monoisotopic Mass: 175.09210369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54.7Ų

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1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine Related Literature

Additional information on 1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine

1,1-Difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine (CAS No. 2228950-62-5)

1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine, also known by its CAS number CAS No. 2228950-62, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorinated imidazole moiety with a methylamino group. The presence of the imidazole ring, a heterocyclic aromatic structure, imparts distinctive electronic properties to the molecule, making it suitable for various applications in drug discovery and advanced materials.

The synthesis of 1,1-difluoro-substituted imidazoles has been a topic of extensive research in recent years. Scientists have developed novel methodologies to introduce fluorine atoms into the imidazole framework while maintaining the stability and reactivity of the molecule. These advancements have been documented in several high-profile journals, such as Journal of Organic Chemistry and Nature Communications, where researchers have explored the use of transition metal catalysts and fluoride ion sources to achieve selective fluorination.

The structural uniqueness of this compound lies in its ability to act as both a donor and acceptor in molecular interactions. The imidazole ring's nitrogen atoms can participate in hydrogen bonding and π–π interactions, while the fluorine atoms contribute to electronic delocalization and steric effects. This dual functionality makes it an ideal candidate for applications in drug design, particularly in targeting protein-protein interactions (PPIs), which are critical in many pathological processes such as cancer and neurodegenerative diseases.

In terms of physical properties, 1,1-difluoro-substituted imidazoles exhibit high thermal stability and solubility in organic solvents. These characteristics are advantageous for their use in catalytic processes and as building blocks for more complex molecules. Recent studies have also highlighted their potential as ligands in metalloenzymes and catalysts, where their ability to coordinate with metal ions enhances catalytic efficiency.

The application of this compound extends beyond traditional chemistry into the realm of materials science. Researchers have explored its use in the development of advanced polymers and coatings with enhanced mechanical properties. For instance, incorporating this compound into polymer matrices has been shown to improve tensile strength and resistance to environmental degradation.

In conclusion, CAS No. 228950647-based compounds like 1,1-difluoro-3-(H-imidazolyl)-N,N-dimethylpropaneamine represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new ways to harness their unique properties, ensuring their relevance in future scientific advancements.

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